Cas no 21055-49-2 (Dimethyl isothiocyanatosuccinate)

• Product Name: Dimethyl isothiocyanatosuccinate
• CAS No: 21055-49-2
• MF: C₇H₉NO₄S
• MW: 203.215660810471
• MDL: MFCD08461791
• CID: 257441
• PubChem ID: 2758569
• Update Time: 2025-10-22

Dimethyl isothiocyanatosuccinate Chemical and Physical Properties

Names and Identifiers

• Dimethyl isothiocyanatosuccinate
• DIMETHYL L-ISOTHIOCYANATOSUCCINATE
• AC1L3RG6
• BB_NC-1747
• CTK1A2500
• Dimethyl 2-isothiocyanatosuccinate
• N-Thiocarbonyl-asparaginsaeuredimethylester
• STK801451
• 1,4-dimethyl (2S)-2-isothiocyanatobutanedioate
• 21055-49-2
• FS-4912
• DTXSID80153442
• MFCD08461791
• (S)-dimethyl 2-isothiocyanatosuccinate
• dimethyl (2S)-2-isothiocyanatobutanedioate
• AKOS032963173
• 262438-34-6
• Dimethyl L-isothiocyanatosuccinate; 99%

• MDL： MFCD08461791
• Inchi： 1S/C7H9NO4S/c1-11-6(9)3-5(8-4-13)7(10)12-2/h5H,3H2,1-2H3/t5-/m0/s1
• InChI Key： NWHDEBYHAZNXDQ-YFKPBYRVSA-N
• SMILES： S=C=N[C@H](C(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 203.02527
• Monoisotopic Mass: 203.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.23
• Boiling Point: 295.3°Cat760mmHg
• Flash Point: 132.4°C
• Refractive Index: 1.511
• PSA: 64.96

Dimethyl isothiocyanatosuccinate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Dimethyl isothiocyanatosuccinate

Recent Advances in the Study of Dimethyl Isothiocyanatosuccinate (CAS: 21055-49-2)

Dimethyl isothiocyanatosuccinate (CAS: 21055-49-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have explored its biochemical properties, mechanisms of action, and potential as a bioactive molecule. This research brief aims to consolidate the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of interest in the study of dimethyl isothiocyanatosuccinate is its role as a reactive intermediate in organic synthesis. Researchers have utilized this compound to develop novel synthetic pathways for the creation of biologically active molecules. Its unique chemical structure, featuring both isothiocyanate and ester functional groups, allows for versatile reactivity, making it a valuable tool in medicinal chemistry. Recent publications highlight its use in the synthesis of potential anticancer agents, where it serves as a precursor for the development of thiourea derivatives with cytotoxic properties.

In addition to its synthetic utility, dimethyl isothiocyanatosuccinate has been investigated for its direct biological effects. Studies have demonstrated its ability to modulate cellular pathways, particularly those involved in oxidative stress and inflammation. For instance, research has shown that this compound can inhibit the activity of certain enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. These findings are supported by in vitro and in vivo experiments, which have revealed dose-dependent effects on inflammatory markers.

Another promising avenue of research involves the exploration of dimethyl isothiocyanatosuccinate's antimicrobial properties. Recent studies have reported its efficacy against a range of bacterial and fungal pathogens, with particular emphasis on its mechanism of action. The compound appears to disrupt microbial cell membranes and interfere with essential metabolic processes, leading to cell death. These antimicrobial properties have sparked interest in its potential application as a novel therapeutic agent, especially in the context of increasing antibiotic resistance.

Despite these advancements, challenges remain in the development and application of dimethyl isothiocyanatosuccinate. Issues such as stability, bioavailability, and potential toxicity need to be addressed to fully harness its therapeutic potential. Current research is focused on optimizing its chemical structure to improve these properties while retaining its bioactive characteristics. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, dimethyl isothiocyanatosuccinate (CAS: 21055-49-2) represents a promising compound in the field of chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility and potential for drug development. Ongoing studies continue to uncover new applications and mechanisms of action, paving the way for future innovations in medicine. This research brief highlights the importance of continued investigation into this compound, as it holds significant promise for addressing unmet medical needs.